Cas no 4289-31-0 (2-[3-(2,5-dihydroxyphenyl)propyl]benzene-1,4-diol)
4289-31-0 structure
Product Name:2-[3-(2,5-dihydroxyphenyl)propyl]benzene-1,4-diol
CAS No:4289-31-0
MF:C15H16O4
MW:260.285144805908
CID:928553
PubChem ID:297373
Update Time:2025-04-19
2-[3-(2,5-dihydroxyphenyl)propyl]benzene-1,4-diol Chemical and Physical Properties
Names and Identifiers
-
- 2-[3-(2,5-dihydroxyphenyl)propyl]benzene-1,4-diol
- 1,3-Bis-(2,5-dihydroxy-phenyl)-propan
- AC1L6RJ6
- NSC168502
- NSC-168502
- 2,2'-(Propane-1,3-diyl)di(benzene-1,4-diol)
- 2,2'-(Propane-1,3-diyl)bis(benzene-1,4-diol)
- 4289-31-0
- AKOS022183286
- DTXSID20304956
-
- Inchi: 1S/C15H16O4/c16-12-4-6-14(18)10(8-12)2-1-3-11-9-13(17)5-7-15(11)19/h4-9,16-19H,1-3H2
- InChI Key: OOVZRXJZSNEUPB-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1CCCC1C=C(C=CC=1O)O)O
Computed Properties
- Exact Mass: 260.10488
- Monoisotopic Mass: 260.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 80.9Ų
Experimental Properties
- PSA: 80.92
- LogP: 2.68430
2-[3-(2,5-dihydroxyphenyl)propyl]benzene-1,4-diol Related Literature
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
4289-31-0 (2-[3-(2,5-dihydroxyphenyl)propyl]benzene-1,4-diol) Related Products
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- 13331-19-6(2-Propylbenzene-1,3-diol)
- 1687-61-2(2-Ethyl-5-methylphenol)
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